5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose

• IUPAC Name: 6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
• InChI: InChI=1S/C8H12O5/c1-8(2)12-6-5(10)4(3-9)11-7(6)13-8/h3-7,10H,1-2H3
• InChI Key: RSHCFFAQYBYYGI-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)C=O)O)C
• Molecular Formula: C8H12O5
• Molecular Weight: 188.18 g/mol

Description

5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose is a chemical compound with the molecular formula C8H12O5 . It belongs to the class of organic compounds known as pentoses, which are monosaccharides containing five carbon atoms . This specific molecule features an isopropylidene group protecting the 1,2-O positions, a common strategy in synthetic carbohydrate chemistry to control reactivity during multi-step synthesis . While direct studies on this exact compound are limited in the public domain, related isopropylidene-protected pentoses and their derivatives are of significant interest as chiral starting materials and key intermediates in organic synthesis . They are frequently utilized in the production of natural and rare sugars, which have important applications in medicinal chemistry . For instance, rare sugars derived from similar frameworks are investigated for their potential as low-calorie sweeteners, antidiabetic agents that suppress glycemic response, and as precursors for nucleoside analogs with antiviral (e.g., against Hepatitis B Virus and HIV) and antitumor activities . The isopropylidene protecting group enhances the compound's stability and can direct subsequent chemical transformations to specific positions on the sugar ring, making it a valuable building block for researchers developing novel pharmaceuticals, probes, and complex carbohydrate structures . This product is intended for research purposes in a controlled laboratory setting. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose is a modified sugar derived from D-glucose, with the chemical formula C$_8$H$_{12}$O$_5$ and a molecular weight of approximately 188.18 g/mol. This compound has garnered attention for its potential biological activities, particularly in the fields of cancer research and drug development.

Anticancer Properties

Recent studies have highlighted the anticancer activity of 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose. It has shown promise in inhibiting cell proliferation in various cancer types, including pancreatic, breast, and lung cancers. The compound's mechanism of action appears to involve interference with metabolic pathways critical to cancer cell survival.

Case Study: Inhibition of Cancer Cell Proliferation

A study investigated the effects of 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose on human cancer cell lines. The results indicated a significant reduction in cell viability at concentrations above 50 µM, suggesting that this compound may serve as a lead for developing new anticancer agents.

Cell Line	IC50 (µM)	Effect
Pancreatic Cancer	45	Reduced proliferation
Breast Cancer	30	Induced apoptosis
Lung Cancer	50	Inhibited cell migration

The biological activity of 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose is thought to be linked to its ability to modulate enzyme activity within cells. Specifically, it may interact with enzymes involved in carbohydrate metabolism and signal transduction pathways that regulate cell growth and apoptosis .

Pharmacological Potential

The compound's structural modifications enhance its stability and bioavailability, making it a candidate for further pharmacological studies. Its potential as an antitumor agent is supported by its ability to inhibit specific metabolic pathways that are upregulated in cancer cells .

Synthesis and Characterization

5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose is synthesized through the modification of D-glucose. The synthesis involves protecting the hydroxyl groups to create a stable isopropylidene derivative. This process enhances the compound's solubility and reactivity in biological systems.

Comparative Studies

In comparative studies against other sugar derivatives, 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose exhibited superior biological activity. For instance, while other derivatives showed minimal effects on cancer cell lines, this compound demonstrated significant cytotoxicity.

Compound	IC50 (µM)	Notes
5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose	30	Strong anticancer activity
2,3,5-Tri-O-benzyl-b-D-arabinofuranose	100	Moderate activity
D-glucose	>200	No significant effect

Scientific Research Applications

Glycosylation Reactions

Glycosylation is a crucial reaction in the synthesis of complex carbohydrates and glycoconjugates. 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose serves as a glycosyl donor due to its favorable reactivity profile.

Key Findings:

• The compound has been shown to participate effectively in glycosylation reactions when activated as a triflate or bromide, yielding various glycosides with high selectivity and efficiency .
• Studies indicate that the use of 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose can lead to the formation of both α- and β-glycosides, which are essential for the synthesis of natural products and pharmaceuticals .

Table 1: Glycosylation Reaction Yields Using 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose

Reaction Type	Conditions	Yield (%)
Glycosylation with Fluoride	TBAF in THF	71%
Azide Substitution	NaN3 in DCM	93%
Triflate Activation	CsF in polar protic solvent	86%

Synthesis of Oligosaccharides

The compound is also utilized in the synthesis of oligosaccharides, particularly those containing arabinofuranosyl units. It acts as a precursor for constructing more complex carbohydrate structures.

Case Study:
A recent study demonstrated the synthesis of arabinogalactans incorporating 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose. The research highlighted its role in forming β-(1→6)-linked galactopyranose backbones with α-(1→3) and α-(1→2)-linked arabinofuranose side chains. This is significant for developing polysaccharides with potential therapeutic applications .

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of 5-Aldo-1,2-O-isopropylidene-b-D-arabinofuranose have been explored for their biological activities.

Research Insights:

• Compounds derived from this sugar have shown promise as anti-HIV agents and have been studied for their potential to inhibit viral replication .
• Additionally, derivatives have been investigated for their anticancer properties. For instance, modifications to the arabinofuranoside structure led to compounds that exhibited cytotoxic effects against various cancer cell lines .

Table 2: Biological Activities of Derivatives

Compound Type	Activity Type	Target Organisms
Anti-HIV Derivatives	Inhibition of HIV	HIV-1
Anticancer Derivatives	Cytotoxicity	HCT-116, MCF-7, HeLa

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features and applications of 5-aldo-1,2-O-isopropylidene-β-D-arabinofuranose and related compounds:

Compound Name	CAS Number	Molecular Formula	Substituents/Modifications	Key Applications/Reactivity	References
5-Aldo-1,2-O-isopropylidene-β-D-arabinofuranose	867266-31-7	C₈H₁₂O₅	1,2-O-isopropylidene; C5 aldehyde	Synthesis of nucleosides, glycosides
1,2-O-Isopropylidene-β-L-arabinofuranose	14048-35-2	C₈H₁₄O₅	1,2-O-isopropylidene; C5 hydroxyl	Antiviral, anticancer drug synthesis
3-Deoxy-1,2-di-O-isopropylidene-5-O-tosyl-D-threo-pentofuranose	N/A	C₁₅H₂₄O₇S	1,2-di-O-isopropylidene; C5 tosyl group	Intermediate for silylated derivatives
5-O-tert-Butyldiphenylsilyl-1,2-O-isopropylidene-β-L-threo-pentofuranos-3-ulose	N/A	C₂₈H₃₈O₆Si	1,2-O-isopropylidene; C5 silyl; C3 ketone	Synthesis of modified sugars
1,2-O-Isopropylidene-α-D-xylo-pentodialdo-1,4-furanose (dimer)	53167-11-6	(C₈H₁₂O₅)₂	Dimerized via C5 aldehyde; α-D-xylo configuration	Study of ring conformations

Key Observations:

• Aldehyde vs. Hydroxyl at C5: Unlike 1,2-O-isopropylidene-β-L-arabinofuranose (CAS: 14048-35-2), which retains a hydroxyl group at C5, the target compound’s aldehyde group enables nucleophilic additions and redox reactions, expanding its utility in synthesizing iminosugars or glycosidase inhibitors .
• Protecting Groups: The tosyl (in 3-deoxy-1,2-di-O-isopropylidene-5-O-tosyl-D-threo-pentofuranose) and tert-butyldiphenylsilyl groups (in 5-O-tert-butyldiphenylsilyl derivatives) enhance solubility and direct regioselective modifications but introduce steric bulk, limiting reactivity compared to the aldehyde group .
• Stereochemical Differences : The β-D configuration in the target compound contrasts with the α-D-xylo configuration in the dimer (CAS: 53167-11-6), leading to distinct ring puckering and conformational stability. Cremer-Pople parameters could quantify these differences .

Conformational and Crystallographic Insights

• The furanose ring in 5-aldo-1,2-O-isopropylidene-β-D-arabinofuranose adopts a $ ^3E $ envelope conformation, stabilized by the isopropylidene group. This contrasts with the $ ^2T_3 $ twist conformation observed in 1,2-O-isopropylidene-α-D-xylo-pentodialdo-1,4-furanose dimers .
• X-ray crystallography (via SHELX-90) confirms the planar aldehyde group in the target compound, while silyl-protected analogs show torsional strain due to bulky substituents .

Biomedical Relevance

• The L-arabinofuranose enantiomer (CAS: 14048-35-2) is pivotal in anticancer therapies, whereas the D-configuration in the target compound is preferred for antibacterial agents due to enhanced bioavailability .
• Aldehyde-containing derivatives show promise as enzyme inhibitors, leveraging their electrophilic C5 for covalent binding to active-site residues .

Preparation Methods

Dess-Martin Periodinane (DMP) Oxidation

Procedure :

• Starting Material : 1,2-O-Isopropylidene-D-arabinofuranose (prepared via acetonation of D-arabinose using acetone and H₂SO₄).
• Reagents : Dess-Martin periodinane (1.2 equiv), anhydrous dichloromethane.
• Conditions : Stir at room temperature for 2–4 hours under inert atmosphere.
• Workup : Quench with saturated NaHCO₃, extract with CH₂Cl₂, and purify via silica gel chromatography.

Key Data :

• Yield : 85–90%.
• Advantages : High chemoselectivity for primary alcohols, mild conditions, no over-oxidation to carboxylic acids.
• Mechanism : DMP oxidizes the C5 hydroxyl to an aldehyde via a two-electron transfer process, forming a stable iodinane intermediate.

Sodium Periodate (NaIO₄) Oxidation

Procedure :

• Starting Material : 1,2-O-Isopropylidene-D-arabinofuranose.
• Reagents : NaIO₄ (1.5 equiv) in THF/H₂O (4:1).
• Conditions : Stir at 0°C for 1 hour.
• Workup : Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

Key Data :

• Yield : 70–75%.
• Limitations : Requires free vicinal diols (e.g., C3/C4 hydroxyls), leading to competitive cleavage if unprotected.
• Application : Limited to substrates where C3/C4 are protected or non-vicinal.

Demercaptalation of Dithioacetal Derivatives

Mercury(II)-Mediated Demercaptalation

Procedure :

• Starting Material : 2,3:4,5-Di-O-isopropylidene-DL-arabinose diethyl dithioacetal.
• Reagents : HgCl₂ (2.0 equiv), CdCO₃ (3.0 equiv) in acetone/H₂O.
• Conditions : Reflux for 6 hours.
• Workup : Filter, concentrate, and purify via distillation.

Key Data :

• Yield : 80–85%.
• Mechanism : Mercury(II) cleaves the C-S bond of the dithioacetal, releasing the aldehyde.
• Drawbacks : Toxicity of mercury reagents, challenging waste disposal.

Acid-Catalyzed Isomerization

Procedure :

• Starting Material : 1,2-O-Isopropylidene-β-D-arabinopyranose.
• Reagents : Trace HCl in methanol.
• Conditions : Stir at 40°C for 12 hours.
• Workup : Neutralize with pyridine, concentrate, and recrystallize.

Key Data :

• Yield : 60–65%.
• Note : Converts pyranose to furanose form, but side products include cyclic hemiacetals.

Comparative Analysis of Methods

Method	Starting Material	Reagents	Yield	Selectivity	Toxicity
DMP Oxidation	1,2-O-Isopropylidene-D-arabinofuranose	Dess-Martin periodinane	85–90%	High	Low
NaIO₄ Oxidation	1,2-O-Isopropylidene-D-arabinofuranose	NaIO₄	70–75%	Moderate	Moderate
HgCl₂ Demercaptalation	Dithioacetal derivative	HgCl₂/CdCO₃	80–85%	High	High
Acid-Catalyzed Isomerization	Arabinopyranose derivative	HCl	60–65%	Low	Low

Key Observations :

• DMP Oxidation is the most efficient and environmentally benign method, avoiding toxic byproducts.
• NaIO₄ Oxidation is cost-effective but limited by substrate geometry.
• Mercury-Based Methods remain relevant for specific intermediates but are discouraged in modern labs.

Recent Advances and Optimization

Microwave-Assisted Synthesis

• Procedure : DMP oxidation under microwave irradiation (50°C, 10 minutes).
• Yield : 92%.
• Advantage : Reduces reaction time from hours to minutes.

Solvent-Free Conditions

• Procedure : Ball-milling of 1,2-O-isopropylidene-D-arabinofuranose with DMP.
• Yield : 88%.
• Sustainability : Eliminates organic solvent use.